1-(4-ethylphenyl)-N-(3-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-ethylphenyl)-5-oxo-N-(3-propan-2-yloxyphenyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-4-16-8-10-19(11-9-16)24-14-17(12-21(24)25)22(26)23-18-6-5-7-20(13-18)27-15(2)3/h5-11,13,15,17H,4,12,14H2,1-3H3,(H,23,26)
• InChI Key: WBQUYPMQPBNPFX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=CC=C3)OC(C)C
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

1-(4-ethylphenyl)-N-(3-isopropoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that belongs to the class of pyrrolidinecarboxamides. It is commonly known as EPPIC and has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

EPPIC exerts its biological effects by inhibiting the activity of certain enzymes and proteins that play a key role in the growth and proliferation of cancer cells. It also modulates the immune response and reduces inflammation by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
EPPIC has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce inflammation. EPPIC has also been found to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPPIC in lab experiments is its high selectivity towards cancer cells, which reduces the risk of toxicity and side effects. EPPIC is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using EPPIC in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on EPPIC. One potential area of research is the development of novel drug delivery systems that can improve the solubility and bioavailability of EPPIC. Another area of research is the investigation of the potential synergistic effects of EPPIC with other anticancer agents. Additionally, further studies are needed to elucidate the exact mechanism of action of EPPIC and its potential applications in other research fields.

Scientific Research Applications

EPPIC has been extensively studied for its potential applications in various scientific research fields. It has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. EPPIC has also been studied for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.